Cas no 2648956-06-1 (tert-butyl N-[(1s,3s)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[(1s,3s)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate
• CAS No: 2648956-06-1
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5904054
• PubChem ID: 163409848
• Update Time: 2025-06-10

tert-butyl N-[(1s,3s)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1s,3s)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate
• tert-Butyl ((1s,3s)-3-(pyrimidin-2-ylsulfonyl)cyclobutyl)carbamate
• 2639408-79-8
• CS-0527520
• tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate
• 2648956-06-1
• tert-Butyl ((1r,3r)-3-(pyrimidin-2-ylsulfonyl)cyclobutyl)carbamate
• CS-0527527
• EN300-27703355
• EN300-27781038

• Inchi： 1S/C13H19N3O4S/c1-13(2,3)20-12(17)16-9-7-10(8-9)21(18,19)11-14-5-4-6-15-11/h4-6,9-10H,7-8H2,1-3H3,(H,16,17)/t9-,10+
• InChI Key： BCWNWPJSXYRHPU-AOOOYVTPSA-N
• SMILES： S(C1=NC=CC=N1)([C@H]1C[C@@H](NC(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 11.27±0.40(Predicted)

Additional information on tert-butyl N-[(1s,3s)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate

Introduction to tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate (CAS No. 2648956-06-1)

The compound tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate, identified by its CAS number 2648956-06-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a pyrimidine-2-sulfonyl moiety and a cyclobutyl backbone suggests unique interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the demand for innovative therapeutic agents has driven extensive research into structurally diverse compounds. The stereochemistry of (1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl group in this molecule is particularly noteworthy, as enantiomeric purity can significantly influence pharmacological activity. Studies have shown that chiral centers play a crucial role in modulating the efficacy and selectivity of drugs. The tert-butyl carbamate moiety further contributes to the molecule's stability and solubility properties, which are essential factors in drug formulation and delivery.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with multiple functional groups to enhance binding affinity and reduce side effects. The combination of a pyrimidine-2-sulfonyl group and a cyclobutyl scaffold in tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate positions it as a versatile scaffold for designing novel pharmacophores. This compound has been explored in several preclinical studies for its potential role in modulating enzyme activity and inhibiting pathological pathways associated with various diseases.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its biological properties. The pyrimidine-2-sulfonyl group is known for its ability to interact with nucleophilic residues in proteins, making it an attractive feature for designing inhibitors of enzyme targets. Meanwhile, the cyclobutyl ring provides rigidity to the molecular structure, enhancing binding specificity. These features collectively contribute to the compound's potential as a lead candidate for further development into therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies on tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate have revealed promising interactions with targets such as kinases and proteases, which are key players in numerous disease pathways. These insights have guided synthetic modifications aimed at optimizing potency and selectivity. The integration of experimental data with computational modeling has been instrumental in advancing the understanding of this compound's pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereochemical configuration. The development of efficient synthetic routes is crucial for scaling up production and facilitating further preclinical evaluations. Researchers have also explored greener methodologies to minimize environmental impact while maintaining high chemical yields.

Preclinical studies have provided valuable insights into the pharmacokinetic properties of tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate. These studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors for drug candidate selection. Additionally, preliminary toxicology assessments have shown that the compound is well-tolerated at relevant doses, suggesting its potential for safe clinical translation. These findings have encouraged researchers to proceed with more extensive animal models to evaluate its therapeutic efficacy.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel biomarkers. Researchers are also exploring its utility in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes. The versatility of tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate underscores its significance as a building block for future drug discovery efforts.

As the field of medicinal chemistry continues to evolve, compounds like tert-butyl N-[(1S,3S)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate will play a pivotal role in addressing unmet medical needs. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms will further accelerate the discovery process. By leveraging the unique properties of this molecule, researchers aim to develop next-generation therapeutics that offer improved efficacy and safety profiles.